Dipyridylamine complexes of cobalt(II)

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000063

Abstract

The preparation is described of some complexes of cobalt(II) salts with di-2-pyridylamine (= L). Magnetic and electronic spectral studies show that CoL3(ClO4)2, CoL3I2, and CoL2(NCS)2 are essentially octahedral, whilst CoLX2(X = Cl, Br, I) have distorted tetrahedral structures. In all compounds the ligand field is comparatively strong, with Δ∼ 11,000 cm.–1 for [CoL3)2+ but infrared evidence points to co-ordination through the pyridine nitrogen atoms, rather than through the amino nitrogen.

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